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Abstract

Aglain C is a member of the rocaglamide, or flavagline, class of natural products, a family of
complex cyclopentatetrahydrobenzofurans isolated from plants of the genus Aglaia.[1][2]
Compounds in this class, including Aglain C, are recognized for their significant biological
activities, which encompass potent anticancer, anti-inflammatory, and insecticidal properties.
This technical guide provides a comprehensive overview of the chemical structure, known
properties, and putative mechanisms of action of Aglain C, drawing on data from related
rocaglamides to infer its biological profile. Detailed experimental protocols for the isolation and
cytotoxic evaluation of compounds from its natural source, Aglaia argentea, are also presented,
alongside visualizations of key signaling pathways and experimental workflows.

Chemical Structure and Properties

Aglain C is a complex heterocyclic natural product with the molecular formula CssH42N20s and
a molecular weight of approximately 630.7 g/mol .[1] Its intricate structure is characterized by a
cyclopentatetrahydrobenzofuran core, which is the hallmark of the rocaglamide family. The
detailed chemical identity and computed properties of Aglain C are summarized in the table
below.
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Property Value Reference
Molecular Formula C36H42N20s [1]
Molecular Weight 630.7 g/mol [1]

(2S)-N-[(29)-1-
[(1S,9S,10S,11R,12R)-1,12-
dihydroxy-3,5-dimethoxy-9-(4-
IUPAC Name meth.oxyphenyl)—lo-phenyl—8— o
oxatricyclo[7.2.1.02,7]dodeca-
2(7),3,5-triene-11-
carbonyl]pyrrolidin-2-yl]-2-

methylbutanamide

CAS Number 177468-85-8

XLogP3 4.4

Aglaia argentea, Aglaia
Natural Source _ _ [1]
mariannensis

Biological Activities and Mechanism of Action

While specific quantitative data for Aglain C is limited in publicly available literature, the
biological activities of the rocaglamide class are well-documented and provide a strong
indication of its potential therapeutic effects. The primary activities attributed to this family of
compounds are anticancer, anti-inflammatory, and insecticidal.[2][3][4]

Anticancer Activity

Rocaglamides exhibit potent cytotoxic activity against a wide range of cancer cell lines.[2][3]
This activity is primarily attributed to the inhibition of protein synthesis through a unique
mechanism targeting the eukaryotic initiation factor 4A (elF4A).[4] elF4A is an RNA helicase
that unwinds the 5' untranslated region of mMRNAS, a critical step for the initiation of translation
of many oncogenes such as c-Myc and cyclins. By clamping elF4A onto specific polypurine
sequences within the mRNA, rocaglamides stall the translation of these key cancer-promoting
proteins, ultimately leading to cell cycle arrest and apoptosis.
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Mechanism of Anticancer Activity of Aglain C via elF4A Inhibition.

Anti-inflammatory Activity

Rocaglamides have demonstrated significant anti-inflammatory properties, primarily through
the inhibition of the nuclear factor-kappa B (NF-kB) signaling pathway.[3][4] NF-kB is a crucial
transcription factor that regulates the expression of numerous pro-inflammatory cytokines,
chemokines, and adhesion molecules. In response to inflammatory stimuli, the IkB kinase (IKK)
complex phosphorylates the inhibitory protein IkBa, leading to its ubiquitination and
degradation. This allows NF-kB to translocate to the nucleus and initiate the transcription of
inflammatory genes. Rocaglamides can inhibit this pathway, thereby reducing the production of
inflammatory mediators.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12377743?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377743?utm_src=pdf-body
https://www.researchgate.net/publication/233645333_Chemistry_and_Biological_Activity_of_Rocaglamide_Derivatives_and_Related_Compounds_in_Aglaia_Species_Meliaceae
https://www.researchgate.net/publication/247039102_Rocaglamide_aglain_and_other_related_derivatives_from_Aglaia_testicularis_Meliaceae
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Inflammatory Stimuli

AYEIS (e.g., TNF-a, LPS)

activates

IKK Complex

IKBa

(inactive)

(active)

phosphorylates

Cytoplasm

leads to

Ubiquitination &

Proteasomal Degradation

—_Prososegadein

Pro-inflammatory
Gene Expression

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Methanol Extractior)

Solvent Partitioning
(n-Hexane, EtOAc, n-BuOH)

l

Vacuum Liquid Chromatography
(Silica Gel)
Column Chromatography
(Silica Gel)

Preparative TLC
Structure Elucidation
(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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